7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide

• IUPAC Name: 7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C16H19FN2O4/c1-21-13-4-3-10(17)15-9(13)7-11(18-15)16(20)19-12-8-23-6-5-14(12)22-2/h3-4,7,12,14,18H,5-6,8H2,1-2H3,(H,19,20)/t12-,14-/m1/s1
• InChI Key: YOSGQXMZNIQBCI-TZMCWYRMSA-N
• Canonical SMILES: COC1CCOCC1NC(=O)C2=CC3=C(C=CC(=C3N2)F)OC
• Isomeric SMILES: CO[C@@H]1CCOC[C@H]1NC(=O)C2=CC3=C(C=CC(=C3N2)F)OC
• Molecular Formula: C16H19FN2O4
• Molecular Weight: 322.33 g/mol

Description

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide, also known as JNJ-54175446, is a novel compound that has been synthesized for scientific research applications. This compound belongs to the class of indole-2-carboxamide and has shown promising results in various preclinical studies.

Mechanism of Action

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide acts as a selective antagonist of the 5-HT6 receptor, which is a G protein-coupled receptor found in the central nervous system. The 5-HT6 receptor is involved in the regulation of various physiological processes, including mood, cognition, and appetite. By blocking the 5-HT6 receptor, this compound modulates the levels of neurotransmitters, such as dopamine, serotonin, and norepinephrine, which are implicated in the pathophysiology of psychiatric disorders.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter levels and the improvement of cognitive function. In preclinical studies, this compound has been shown to enhance memory consolidation and retrieval, reduce anxiety-like behavior, and improve depressive-like symptoms. This compound has also been found to regulate the levels of various biomarkers, such as brain-derived neurotrophic factor (BDNF), which is implicated in the regulation of mood and cognition.

Advantages and Limitations for Lab Experiments

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has several advantages for lab experiments, including its high purity, stability, and selectivity. The compound is readily available and can be synthesized in large quantities, making it suitable for various in vitro and in vivo studies. However, this compound has some limitations, such as its poor solubility in water, which may affect its bioavailability and pharmacokinetics. The compound also has limited selectivity for the 5-HT6 receptor, which may affect its specificity in certain experimental settings.

Future Directions

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has shown promising results in preclinical studies, and further research is needed to explore its potential therapeutic applications. Some future directions for research on this compound include:
1. Investigating the efficacy of this compound in animal models of psychiatric disorders, such as depression, anxiety, and schizophrenia.
2. Examining the pharmacokinetics and pharmacodynamics of this compound in humans to determine its safety and tolerability.
3. Exploring the potential of this compound as a cognitive enhancer in healthy individuals and patients with cognitive impairment.
4. Investigating the role of the 5-HT6 receptor in the pathophysiology of psychiatric disorders and the potential of this compound as a therapeutic agent.
5. Developing novel analogs of this compound with improved pharmacokinetic and pharmacodynamic properties.
Conclusion
This compound is a novel compound that has been synthesized for scientific research applications. The compound acts as a selective antagonist of the 5-HT6 receptor and has shown promising results in preclinical studies. This compound has various biochemical and physiological effects, including the modulation of neurotransmitter levels and the improvement of cognitive function. The compound has several advantages for lab experiments, but also has some limitations. Further research is needed to explore the potential therapeutic applications of this compound and to develop novel analogs with improved properties.

Synthesis Methods

The synthesis of 7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide involves the reaction of 7-fluoro-4-methoxy-1H-indole-2-carboxylic acid with (3R,4R)-4-methoxyoxan-3-amine in the presence of coupling reagents. The reaction is carried out under mild reaction conditions, and the yield of the final product is high. The purity of the compound is ensured by various purification techniques, such as column chromatography and recrystallization.

Scientific Research Applications

7-fluoro-4-methoxy-N-[(3R,4R)-4-methoxyoxan-3-yl]-1H-indole-2-carboxamide has been synthesized for scientific research purposes, especially in the field of neuroscience. This compound has shown promising results in various preclinical studies, including the treatment of depression, anxiety, and other psychiatric disorders. This compound has been found to act as a selective serotonin receptor 6 (5-HT6) antagonist, which is believed to be a potential target for the treatment of psychiatric disorders.